Cas no 2034453-93-3 (tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate)

• Product Name: tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate
• CAS No: 2034453-93-3
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5553474
• Update Time: 2025-05-25

tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ZFAOUVZVCHFQOK-UHFFFAOYSA-N
• tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate

• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)14-8-10-9-15-16-7-5-4-6-11(10)16/h9H,4-8H2,1-3H3,(H,14,17)
• InChI Key： ZFAOUVZVCHFQOK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=C2N(N=C1)CCCC2

Additional information on tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate (CAS No. 2034453-93-3)

The compound tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate, identified by its CAS number 2034453-93-3, is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyridine core and a tert-butyl carbamate moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for heterocyclic compounds like tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate has surged due to their versatility in medicinal chemistry. The pyrazolo[1,5-a]pyridine scaffold is known for its pharmacokinetic properties, including metabolic stability and bioavailability, which are critical for developing next-generation therapeutics. This compound’s CAS 2034453-93-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in small-molecule drug development.

One of the trending topics in chemical research is the optimization of carbamate-protected intermediates, such as this compound, for targeted drug delivery. The tert-butyl group enhances solubility and protects reactive functional groups during synthesis, a feature highly valued in peptide mimetics and protease inhibitor design. Laboratories focusing on cancer therapeutics and neurodegenerative disease research have shown particular interest in derivatives of this molecule.

From an SEO perspective, queries like "synthesis of tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate" or "applications of CAS 2034453-93-3" are rising, indicating its industrial significance. Analytical techniques such as NMR spectroscopy and HPLC purification are commonly associated with its characterization, making these terms relevant for technical audiences. Additionally, discussions on green chemistry and sustainable synthesis often reference such intermediates due to their role in reducing waste in multi-step reactions.

In conclusion, tert-butyl N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)carbamate (CAS 2034453-93-3) represents a critical building block in modern organic synthesis. Its alignment with current research trends—such as fragment-based drug design and catalysis—ensures its continued prominence in scientific literature. As innovation in biocompatible materials and precision medicine advances, this compound’s utility is expected to expand further.